Cas no 938015-53-3 (6-(furan-2-yl)-3-methyl-1,2oxazolo5,4-bpyridine-4-carbohydrazide)

• Product Name: 6-(furan-2-yl)-3-methyl-1,2oxazolo5,4-bpyridine-4-carbohydrazide
• CAS No: 938015-53-3
• MF: C₁₂H₁₀N₄O₃
• MW: 258.232801914215
• MDL: MFCD08556224
• CID: 5225547
• PubChem ID: 19614645
• Update Time: 2025-07-19

6-(furan-2-yl)-3-methyl-1,2oxazolo5,4-bpyridine-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 6-(2-furyl)-3-methylisoxazolo[5,4-b]pyridine-4-carbohydrazide
• 6-(Furan-2-yl)-3-methylisoxazolo[5,4-b]pyridine-4-carbohydrazide
• 6-(furan-2-yl)-3-methyl-1,2oxazolo5,4-bpyridine-4-carbohydrazide

• MDL： MFCD08556224
• Inchi： 1S/C12H10N4O3/c1-6-10-7(11(17)15-13)5-8(9-3-2-4-18-9)14-12(10)19-16-6/h2-5H,13H2,1H3,(H,15,17)
• InChI Key： VETLIWUXWNKKAC-UHFFFAOYSA-N
• SMILES： C12ON=C(C)C1=C(C(NN)=O)C=C(C1=CC=CO1)N=2

Computed Properties

• Exact Mass: 258.075
• Monoisotopic Mass: 258.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoxazolopyridines

Additional information on 6-(furan-2-yl)-3-methyl-1,2oxazolo5,4-bpyridine-4-carbohydrazide

Introduction to 6-(Furan-2-yl)-3-methyl-1,2-oxazolo[5,4-b]pyridine-4-carbohydrazide (CAS No. 938015-53-3)

6-(Furan-2-yl)-3-methyl-1,2-oxazolo[5,4-b]pyridine-4-carbohydrazide (CAS No. 938015-53-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of oxazolopyridines, which are known for their diverse pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities. The presence of a furan ring and a methyl group further enhances its structural complexity and biological versatility.

The chemical structure of 6-(Furan-2-yl)-3-methyl-1,2-oxazolo[5,4-b]pyridine-4-carbohydrazide is characterized by a fused heterocyclic system consisting of an oxazolopyridine core and a furan ring. The oxazolopyridine scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets. The introduction of the furan ring and the methyl group at specific positions provides additional points of interaction, potentially enhancing the compound's binding affinity and selectivity.

Recent studies have highlighted the potential therapeutic applications of 6-(Furan-2-yl)-3-methyl-1,2-oxazolo[5,4-b]pyridine-4-carbohydrazide. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of key signaling pathways, including NF-kB and MAPK, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 6-(Furan-2-yl)-3-methyl-1,2-oxazolo[5,4-b]pyridine-4-carbohydrazide has shown promising antiviral activity against several viral strains. A research team from the University of California demonstrated that this compound effectively inhibits the replication of influenza A virus by targeting the viral RNA-dependent RNA polymerase. This finding opens up new avenues for the development of antiviral drugs that can combat emerging viral threats.

The anticancer potential of 6-(Furan-2-yl)-3-methyl-1,2-oxazolo[5,4-b]pyridine-4-carbohydrazide has also been explored in various preclinical studies. A study conducted at the National Cancer Institute found that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism underlying this selective cytotoxicity involves the activation of caspase-dependent apoptotic pathways and the inhibition of cell cycle progression. These findings suggest that 6-(Furan-2-yl)-3-methyl-1,2-oxazolo[5,4-b]pyridine-4-carbohydrazide could be a valuable lead compound for the development of novel anticancer agents.

The pharmacokinetic properties of 6-(Furan-2-yl)-3-methyl-1,2-oxazolo[5,4-b]pyridine-4-carbohydrazide have also been investigated to assess its suitability for therapeutic applications. Studies have shown that this compound exhibits favorable oral bioavailability and metabolic stability. Additionally, it demonstrates low toxicity in animal models, making it a promising candidate for further clinical development.

In conclusion, 6-(Furan-2-yl)-3-methyl-1,2-oxazolo[5,4-b]pyridine-4-carbohydrazide (CAS No. 938015-53-3) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features and diverse biological activities make it an attractive target for further research and drug development. Ongoing studies are expected to uncover additional mechanisms of action and therapeutic applications, contributing to the advancement of medicinal chemistry and pharmaceutical sciences.